Cas no 852227-87-3 ((1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine)
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
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- 1-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-methylmethanamine
- 1-(2,5-dimethylpyrazol-3-yl)-N-methylmethanamine
- 1H-Pyrazole-5-methanamine,N,1,3-trimethyl-
- N,1,3-trimethyl-1H-Pyrazole-5-methanamine
- N-[(1,3-Dimethyl-1H-pyrazol-5-yl)methyl]-N-methylamine
- N-Methyl-(1,3-dimethyl-1H-pyrazol-5-yl)methanamine
- SBB086107
- AK105442
- BB 0261239
- Y4279
- [(1,3-dimethylpyrazol-5-yl)methyl]methylamine
- 1-(2,5-dimethyl-3-pyrazolyl)-N-methylmethanamine
- A814735
- 1-(2,5-dimethylpyrazol-3-yl)-N-methyl-methanamine
- [(1,3-dimethyl-1H-pyrazol-5-yl)methy
- (1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine
- N,1,3-Trimethyl-1H-pyrazole-5-methanamine (ACI)
- [(1,3-Dimethyl-1H-pyrazol-5-yl)methyl](methyl)amine
- MFCD08700823
- SCHEMBL2077294
- AKOS003673344
- DTXSID70629686
- 1H-Pyrazole-5-methanamine, N,1,3-trimethyl-
- DS-3361
- EN300-1260100
- [(2,5-dimethylpyrazol-3-yl)methyl](methyl)amine
- C76738
- 852227-87-3
- J-523284
- CJB22787
- CS-0142891
- N-[(1,3-Dimethyl-1H-pyrazol-5-yl)methyl]-N-Methylamine, AldrichCPR
-
- MDL: MFCD08700823
- Inchi: 1S/C7H13N3/c1-6-4-7(5-8-2)10(3)9-6/h4,8H,5H2,1-3H3
- InChI Key: RTTFXSJNRLYKMF-UHFFFAOYSA-N
- SMILES: N1N(C)C(CNC)=CC=1C
Computed Properties
- Exact Mass: 139.11100
- Monoisotopic Mass: 139.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0
Experimental Properties
- PSA: 29.85000
- LogP: 0.83880
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine Security Information
- Hazardous Material transportation number:2735
- Hazard Category Code: 22-34
- Safety Instruction: 23-26-36/37/39-45
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TZ946-50mg |
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine |
852227-87-3 | 95+% | 50mg |
81.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TZ946-250mg |
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine |
852227-87-3 | 95+% | 250mg |
286CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TZ946-1g |
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine |
852227-87-3 | 95+% | 1g |
817.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TZ946-5g |
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine |
852227-87-3 | 95+% | 5g |
3267CNY | 2021-05-07 | |
| Alichem | A049005464-5g |
1-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-methylmethanamine |
852227-87-3 | 95% | 5g |
$273.71 | 2023-08-31 | |
| Alichem | A049005464-10g |
1-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-methylmethanamine |
852227-87-3 | 95% | 10g |
$545.90 | 2023-08-31 | |
| Alichem | A049005464-25g |
1-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-methylmethanamine |
852227-87-3 | 95% | 25g |
$1066.80 | 2023-08-31 | |
| BAI LING WEI Technology Co., Ltd. | 108637-1G |
N-Methyl-(1,3-dimethyl-1H-pyrazol-5-yl)methanamine, 97% |
852227-87-3 | 97% | 1G |
¥ 693 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 108637-5G |
N-Methyl-(1,3-dimethyl-1H-pyrazol-5-yl)methanamine, 97% |
852227-87-3 | 97% | 5G |
¥ 2600 | 2022-04-26 | |
| Chemenu | CM188963-5g |
N-[(1,3-Dimethyl-1H-pyrazol-5-yl)methyl]-N-methylamine |
852227-87-3 | 95% | 5g |
$253 | 2021-08-05 |
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine Production Method
Production Method 1
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 30 min, 70 °C; 70 °C → 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 13
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine Raw materials
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine Preparation Products
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine Suppliers
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on (1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine
Professional Introduction to (1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine (CAS No. 852227-87-3)
(1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 852227-87-3, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrazole core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The presence of dimethyl and methyl substituents on the pyrazole ring enhances its reactivity and binding affinity, making it a valuable scaffold for designing novel therapeutic agents.
In recent years, there has been a growing interest in exploring the pharmacological properties of pyrazole derivatives. The compound (1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine has been studied for its potential role in modulating various biological pathways. Specifically, researchers have been investigating its interactions with enzymes and receptors that are involved in inflammation, pain management, and neurodegenerative diseases. The pyrazole moiety is particularly noteworthy for its ability to engage with biological targets in a manner that can lead to the development of new drugs with improved efficacy and reduced side effects.
One of the most compelling aspects of (1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine is its structural flexibility, which allows it to be modified in various ways to optimize its pharmacological profile. For instance, the compound can be further functionalized to enhance its solubility, bioavailability, and metabolic stability. These modifications are crucial for developing drug candidates that can effectively reach their target sites within the body and exert their therapeutic effects without being rapidly metabolized or excreted.
The latest research in this field has highlighted the potential of (1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine as a lead compound for the development of new treatments for chronic diseases. Studies have demonstrated that derivatives of this compound can interact with specific proteins and enzymes involved in disease pathways, leading to significant therapeutic benefits. For example, researchers have found that certain analogs of this compound exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. These findings suggest that (1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine could be a valuable starting point for designing novel anti-inflammatory drugs.
Another area of interest is the potential application of (1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine in the treatment of neurological disorders. The pyrazole core has been shown to have neuroprotective effects in several preclinical studies. Researchers have observed that this compound can protect neurons from oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings are particularly promising given the increasing prevalence of these conditions worldwide.
The synthesis of (1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine is another area where significant advancements have been made. Modern synthetic techniques have enabled chemists to produce this compound with high purity and yield, making it more accessible for further research and development. The synthesis typically involves multi-step reactions that require careful optimization to ensure the best results. However, with the advent of new catalytic systems and green chemistry principles, the process has become more efficient and environmentally friendly.
In conclusion, (1,3-dimethyl-1H-pyrazol-5-yl)methyl(methyl)amine (CAS No. 852227-87-3) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation medicines.
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